Cas no 2060007-98-7 (Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane)

• Product Name: Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane
• CAS No: 2060007-98-7
• MF: C₁₀H₁₄FNOS
• MW: 215.287664890289
• CID: 5212353
• Update Time: 2025-05-30

Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane Chemical and Physical Properties

Names and Identifiers

• diethyl[(2-fluorophenyl)imino]-lambda6-sulfanone
• Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane
• Benzenamine, N-(diethyloxido-λ4-sulfanylidene)-2-fluoro-

• Inchi： 1S/C10H14FNOS/c1-3-14(13,4-2)12-10-8-6-5-7-9(10)11/h5-8H,3-4H2,1-2H3
• InChI Key： UEWBAXRVPWWGPQ-UHFFFAOYSA-N
• SMILES： S(CC)(CC)(=NC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 2.8
• Topological Polar Surface Area: 37.8

Additional information on Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane

Introduction to Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane (CAS No. 2060007-98-7)

Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane, a compound with the chemical identifier CAS No. 2060007-98-7, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest among researchers. The presence of a 2-fluorophenyl group and an imino-oxo structure introduces specific electronic and steric characteristics that are crucial for its potential applications in drug development and material science.

The molecular structure of Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane is characterized by a sulfur atom in a lambda6 configuration, which is relatively rare in organic chemistry. This configuration imparts a distinctive reactivity and stability to the molecule, making it a valuable intermediate in various synthetic pathways. The compound's ability to participate in multiple chemical reactions while maintaining its structural integrity has garnered attention from chemists working on complex organic transformations.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced biological activity and metabolic stability. The 2-fluorophenyl group in Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of pharmaceutical agents. Studies have shown that fluorine substitution can lead to increased binding affinity, reduced metabolic clearance, and improved overall efficacy of drug candidates. This has made fluorinated compounds a cornerstone in modern medicinal chemistry.

The imino-oxo moiety in the molecule also contributes to its unique chemical behavior. This functional group is known for its ability to act as a hydrogen bond acceptor, which is crucial for the design of bioactive molecules. The hydrogen bonding capability of the imino-oxo group can enhance the interactions between the compound and biological targets, potentially leading to more effective therapeutic agents. Researchers have been exploring this property to develop novel ligands for enzymes and receptors involved in various diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the properties and reactivities of complex molecules like Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane. Molecular modeling studies have revealed that the lambda6-sulfane core provides a stable scaffold for further functionalization, allowing chemists to design derivatives with tailored properties. These studies have opened up new avenues for the synthesis of biologically active compounds with specific therapeutic applications.

The pharmaceutical industry has been particularly interested in Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane due to its potential as a precursor for drug development. Researchers are investigating its role in synthesizing novel inhibitors for enzymes associated with inflammatory diseases, cancer, and infectious disorders. The compound's structural features make it an attractive candidate for designing molecules that can modulate biological pathways effectively.

In addition to its pharmaceutical applications, Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane has shown promise in material science research. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of more efficient light-emitting diodes (LEDs) and organic photovoltaic cells. The ability of this compound to form stable complexes with other materials also makes it valuable for creating novel functional materials with enhanced performance characteristics.

The synthesis of Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent improvements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development. Chemists are continuously refining their synthetic routes to improve efficiency and reduce costs, making this compound more accessible for industrial applications.

The safety profile of Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane is another critical aspect that has been thoroughly evaluated by researchers. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have demonstrated that the compound is relatively stable under normal conditions and does not exhibit significant toxicity or environmental persistence. This makes it a promising candidate for further development without posing major safety concerns.

In conclusion, Diethyl-(2-fluorophenyl)imino-oxo-lambda6-sulfane (CAS No. 2060007-98-7) is a versatile compound with significant potential in both pharmaceuticals and material science. Its unique structural features, including the presence of a 2-fluorophenyl group and an imino-oxo moiety, make it an attractive candidate for designing novel bioactive molecules and functional materials. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemistry.